Cas no 1797353-28-6 (3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide)

• Product Name: 3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide
• CAS No: 1797353-28-6
• MF: C₁₆H₁₅ClFNO₂
• MW: 307.747206926346
• CID: 5371471
• Update Time: 2025-05-22

3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide

• Inchi： 1S/C16H15ClFNO2/c1-21-15(11-4-3-7-14(18)9-11)10-19-16(20)12-5-2-6-13(17)8-12/h2-9,15H,10H2,1H3,(H,19,20)
• InChI Key： QFKWARWUTBQZQP-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(F)=C1)OC)(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.247±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.9±45.0 °C(Predicted)
• pka: 13.47±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide

3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide: A Comprehensive Overview

The compound 3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide, also known by its CAS number 1797353-28-6, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

Structural Analysis

The molecular structure of 3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide is characterized by a benzamide core with specific substituents. The benzamide group serves as the central framework, while the chloro and fluoro substituents introduce electronic and steric effects that influence the compound's reactivity and stability. The presence of a methoxy group further enhances the molecule's versatility, making it a valuable substrate for various chemical transformations.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzamide derivative. Recent studies have explored efficient methodologies to optimize the synthesis pathway, ensuring higher yields and better purity. Advanced characterization techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the molecular structure and purity of the synthesized compound.

Applications in Pharmacology

One of the most promising applications of 3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide lies in its potential as a lead compound in drug discovery. The molecule's unique combination of functional groups makes it an attractive candidate for targeting specific biological pathways. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, opening new avenues for therapeutic intervention.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess the biodegradability and toxicity of 3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide. Preliminary results suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully evaluate its environmental footprint and ensure safe handling practices.

Future Directions

The future of 3-Chloro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide looks promising, with ongoing research exploring its potential in advanced materials and green chemistry. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, leading to new applications and improved synthetic strategies.